Cas no 14309-57-0 (3-Nonen-2-one)

• Product Name: 3-Nonen-2-one
• CAS No: 14309-57-0
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 49728
• PubChem ID: 87573910
• Update Time: 2025-05-20

3-Nonen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Nonen-2-one
• FEMA 3955
• Hexylidenaceton
• Non-3-en-2-on
• non-3-en-2-one
• non-3-ene-2-one
• TRANS-3-NONEN-2-ONE
• (3E)-3-Nonen-2-one
• 3-Nonen-2-one solution
• UNII-FR0K39OF16
• A904004
• (3E)-NON-3-EN-2-ONE
• FEMA No. 3955
• MFCD00010241
• AKOS015916245
• (e)-3-nonen-2-one
• 14309-57-0
• CS-0152368
• 3E-Nonen-2-one
• (3E)-nonen-2-one
• A846998
• FR0K39OF16
• Q27278142
• (E)-3-nonene-2-one
• AS-56497
• N0592
• (E)-Non-3-en-2-one
• 18402-83-0
• SCHEMBL159644
• J-011791
• D91739
• LMFA12000133
• 3-Nonen-2-one, (E)-
• trans-3-Nonen-2-one, 95%
• 3-Non-3-en-2-one
• 3-Nonen-2-one, (3E)-
• EINECS 238-248-9
• EN300-7401434
• DTXSID201316311
• CHEBI:133457
• 3-Nonen-2-one [FHFI]
• CHEMBL5281370

• MDL： MFCD00010241
• Inchi： 1S/C9H16O/c1-3-4-5-6-7-8-9(2)10/h7-8H,3-6H2,1-2H3/b8-7+
• InChI Key： HDKLIZDXVUCLHQ-BQYQJAHWSA-N
• SMILES： O=C(C)/C=C/CCCCC
• BRN： 1743558

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.848 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 107°C/32mmHg(lit.)
• Flash Point: 179 °F
• Refractive Index: n20/D 1.449(lit.)
• PSA: 17.07000
• LogP: 2.71190
• FEMA: 3955 | 3-NONEN-2-ONE
• Solubility: Not determined
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

3-Nonen-2-one Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN1197 - class 3 - PG 2 - VP <= 110kPa - Extracts, flavoring, liquid
• WGK Germany：3
• Hazard Category Code： R36/37: irritating to eyes and respiratory tract.
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S23;S24/25
• Risk Phrases：R36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones

Additional information on 3-Nonen-2-one

Comprehensive Guide to 3-Nonen-2-one (CAS No. 14309-57-0): Properties, Applications, and Industry Insights

3-Nonen-2-one (CAS No. 14309-57-0) is a versatile organic compound belonging to the ketone family, renowned for its unique olfactory profile and functional versatility. With a molecular formula of C9H16O, this unsaturated ketone features a nine-carbon chain and a double bond at the third position, contributing to its reactivity and sensory characteristics. Often referred to in industry circles as "nonenone" or "3-nonen-2-one flavor," it plays a pivotal role in fragrance formulation, food additives, and specialty chemical synthesis.

The growing demand for sustainable aroma chemicals has positioned 3-Nonen-2-one as a compound of interest, particularly in the context of "green chemistry" and "bio-based ingredients." Researchers are exploring its potential as a natural-identical compound in plant-based fragrance systems, aligning with consumer trends toward "clean-label products." Its CAS registry (14309-57-0) frequently appears in patent filings related to "long-lasting fragrance compounds" and "flavor enhancers," underscoring its commercial significance.

From a chemical perspective, 3-Nonen-2-one exhibits notable stability under standard storage conditions (typically 2-8°C in amber glass containers). Its low odor threshold (detectable at ppm levels) makes it invaluable for creating nuanced scent profiles in perfumery, often described as "earthy-green" with subtle metallic undertones. Recent studies published in journals like Journal of Agricultural and Food Chemistry highlight its occurrence as a natural metabolite in certain fruits and fermented products, sparking interest in "biotechnological production methods."

Industrial applications leverage the compound's molecular structure (C9H16O) for controlled release formulations. In the cosmetics sector, 3-Nonen-2-one (CAS 14309-57-0) is increasingly used in "microencapsulated fragrances" for textiles and personal care products. Analytical techniques like GC-MS and HPLC methods for 3-nonen-2-one quantification have become standardized, with detection limits now reaching sub-ppb levels in complex matrices.

Emerging research directions include exploring 3-Nonen-2-one's role in "pheromone analogs" and "eco-friendly pest control" systems. The compound's structural similarity to certain insect semiochemicals has prompted investigations into its potential as a behavior-modifying agent in integrated pest management. Regulatory databases (including EPA and ECHA) list 14309-57-0 as approved for specific food contact applications when used within established purity thresholds.

Quality specifications for commercial 3-Nonen-2-one typically require ≥98% purity (by GC), with strict limits on residual solvents. Leading manufacturers now provide "GC-MS certification" and "isotope ratio analysis" to verify authenticity, addressing concerns about adulteration in the fragrance supply chain. The compound's Kovats retention index (DB-5 column: ~1280) serves as a key identification parameter for analytical laboratories.

In formulation science, 3-Nonen-2-one demonstrates excellent compatibility with common cosmetic bases and ethanol-based systems. Its logP value (~3.2) indicates moderate hydrophobicity, influencing its performance in emulsion systems and delivery technologies. Recent advances in "molecular encapsulation" have improved its stability in aqueous formulations, expanding applications in "functional fragrances" and "air care products."

The global market for 3-Nonen-2-one (tracked under CAS 14309-57-0) shows steady growth, particularly in Asia-Pacific regions where demand for "high-performance aroma chemicals" is rising. Industry reports highlight its inclusion in premium "niche fragrance compositions" and "flavor modifier systems" for plant-based meat alternatives. Technological developments in "enantioselective synthesis" may further enhance its commercial viability in coming years.